Cas no 1333222-15-3 (6-(5-Phenoxypyridin-3-yl)pyridazin-3(2H)-one)

6-(5-Phenoxypyridin-3-yl)pyridazin-3(2H)-one is a heterocyclic compound featuring a pyridazinone core linked to a phenoxypyridine moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The compound's rigid aromatic framework enhances binding affinity in target interactions, particularly in kinase inhibition studies. Its synthetic versatility allows for further functionalization, enabling the development of derivatives with tailored biological activity. The presence of both hydrogen bond acceptors and donors in the pyridazinone ring contributes to its potential as a scaffold for drug discovery. High purity and well-characterized synthesis routes ensure reproducibility in research applications.

6-(5-Phenoxypyridin-3-yl)pyridazin-3(2H)-one structure

1333222-15-3 structure

Product Name:6-(5-Phenoxypyridin-3-yl)pyridazin-3(2H)-one

CAS No:1333222-15-3

MF:C₁₅H₁₁N₃O₂

MW:265.266742944717

CID:1031376

PubChem ID:71607402

Update Time:2025-10-29

6-(5-Phenoxypyridin-3-yl)pyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

- 6-(5-Phenoxypyridin-3-yl)pyridazin-3(2H)-one
- 3-(5-phenoxypyridin-3-yl)-1H-pyridazin-6-one
- 1333222-15-3
- 6-(5-phenoxypyridin-3-yl)-2,3-dihydropyridazin-3-one
- DTXSID90856351
- Inchi： 1S/C15H11N3O2/c19-15-7-6-14(17-18-15)11-8-13(10-16-9-11)20-12-4-2-1-3-5-12/h1-10H,(H,18,19)
- InChI Key： MIWJHKZVEYZGLG-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1)C1=CN=CC(=C1)C1C=CC(NN=1)=O

Computed Properties

Exact Mass: 265.085126602g/mol
Monoisotopic Mass: 265.085126602g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 413
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 63.6Å²

6-(5-Phenoxypyridin-3-yl)pyridazin-3(2H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM164190-1g	6-(5-phenoxypyridin-3-yl)pyridazin-3(2H)-one	1333222-15-3	95%	1g	$729	2021-08-05
Chemenu	CM164190-1g	6-(5-phenoxypyridin-3-yl)pyridazin-3(2H)-one	1333222-15-3	95%	1g	$738	2024-08-02
Alichem	A029191909-1g	6-(5-Phenoxypyridin-3-yl)pyridazin-3(2H)-one	1333222-15-3	95%	1g	665.68 USD	2021-06-01

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Additional information on 6-(5-Phenoxypyridin-3-yl)pyridazin-3(2H)-one

6-(5-Phenoxypyridin-3-yl)pyridazin-3(2H)-one: A Comprehensive Overview

The compound 6-(5-Phenoxypyridin-3-yl)pyridazin-3(2H)-one, identified by the CAS number 1333222-15-3, has emerged as a significant molecule in the field of organic chemistry and drug discovery. This compound, with its unique structural features, has garnered attention due to its potential applications in various scientific domains. In this article, we delve into the structural characteristics, synthetic methodologies, and recent advancements associated with this compound.

The molecular structure of 6-(5-Phenoxypyridin-3-yl)pyridazin-3(2H)-one is characterized by a pyridazine ring fused with a pyridine moiety, where the phenoxide group is attached at the 5-position of the pyridine ring. This arrangement imparts unique electronic properties to the molecule, making it an intriguing subject for both theoretical and experimental studies. Recent research has highlighted its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor interactions.

The synthesis of 6-(5-Phenoxypyridin-3-yl)pyridazin-3(2H)-one involves a multi-step process that typically begins with the preparation of intermediate compounds. One such method employs a coupling reaction between a substituted pyridine derivative and a pyridazine core, followed by oxidation to achieve the final product. These synthetic routes have been optimized in recent studies to enhance yield and purity, making large-scale production more feasible.

In terms of applications, 6-(5-Phenoxypyridin-3-yl)pyridazin-3(2H)-one has shown promise in the pharmaceutical industry as a potential lead compound for drug development. Its ability to interact with specific biological targets has been explored in various assays, with recent findings suggesting its efficacy in inhibiting key enzymes involved in metabolic disorders. Additionally, this compound has been investigated for its potential as a building block in materials science, particularly in the synthesis of advanced polymers and optoelectronic materials.

Recent advancements in computational chemistry have further elucidated the electronic properties of 6-(5-Phenoxypyridin-3-yl)pyridazin-3(2H)-one. Quantum mechanical calculations have revealed its frontier molecular orbitals, which are critical for understanding its reactivity and stability. These insights have paved the way for more precise predictions of its behavior in different chemical environments.

In conclusion, 6-(5-Phenoxypyridin-3-y1)pyridazin-3(2H)-one, with its distinctive structure and versatile applications, continues to be a focal point in chemical research. As ongoing studies uncover new facets of its properties and potential uses, this compound stands at the forefront of innovation in organic chemistry and related disciplines.